Cas no 1639-66-3 (Dioctylsulfosuccinic Acid Sodium Salt)

• Product name: Dioctylsulfosuccinic Acid Sodium Salt
• CAS No: 1639-66-3
• MF: C₂₀H₃₇NaO₇S
• MW: 444.558357000351
• MDL: MFCD00044551
• CID: 152386
• PubChem ID: 517065

Dioctylsulfosuccinic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-sulfo-, 1,4-dioctyl ester, sodium salt (1:1)
• DIOCTYL SODIUM SULFOSUCCINATE
• SULFONATED ALIPHATIC POLYESTER
• 1,2-bis-octyloxycarbonyl-ethanesulfonic acid,sodium-salt
• bu-cerumen
• di-n-octyl 2-sulfosuccinate sodium salt
• dioctyl sulfosuccinate sodium salt
• di-secovtyl naleate
• elfanol883
• monawetmo-70
• monawetmo-70rp
• monawetmo-84r2w
• Penetrant T
• PenetratingagentT
• Rapid Penetrant T
• sodium di-n-octyl sulfosuccinate
• sodium dioctylsulfosuccinate
• solbaleite
• Rapid Panetrant T
• dioktylester sulfojantaranu sodneho
• Penetrant OT
• DTXCID5021881
• Sulfosuccinic acid 1,4-dioctyl ester sodium salt
• Sulfobutanedioic acid, 1,4-di(n-octyl) ester, sodium salt
• Sodium sulfosuccinic acid dioctyl ester
• Caswell No. 392I
• 1,4-Bis(n-octyl) sulfobutanedioate, sodium salt
• NS00019454
• Dioctyl sodium sulphosuccinate
• SODIUM DIOCTYL SULFOSUCCINATE [HSDB]
• Monawet MO-70 RP
• DICAPRYL SODIUM SULFOSUCCINATE [INCI]
• Dioctyl sodiosulfosuccinate
• EINECS 216-684-0
• UNII-4YLY5570Y0
• SCHEMBL22809
• dioctylsulfosuccinic acid sodium salt
• DI-(2-ETHYLHEXYL) SULFOSUCCINATE, SODIUM SALT
• DTXSID7041881
• Sodium di-n-octylsulfosuccinate
• Sodium bis(octyl)sulfosuccinate
• NSC-7779
• Succinic acid, sulfo-, 1,4-dioctyl ester, sodium salt
• ALROWET D65
• sodium;1,4-dioctoxy-1,4-dioxobutane-2-sulfonate
• 4YLY5570Y0
• EN300-22170136
• Butyl-cerumen
• Texapon DOS
• DI-N-OCTYL SODIUM SULFOSUCCINATE
• bis-(2-ethylhexyl) sodium sulfosuccinate
• Succinic acid, sulfo-, dioctyl ester, sodium salt
• dicapryl sodium sulfosuccinate
• Dioktylester sulfojantaranu sodneho [Czech]
• Monawet MO-84 R2W
• Monawet MO-70
• Butanedioic acid, sulfo-, 1,4-dioctyl ester, sodium salt
• Dioctyl sulfosuccinate, sodium salt
• Neocol SW 30
• HSDB 4086
• Sodium O,O-dioctylsulfosuccinic acid
• NSC 7779
• Elfanol 883
• EPA Pesticide Chemical Code 079027
• 1639-66-3
• AEROSOL SURFACTANT
• SODIUM 1,2-BIS(OCTYLOXYCARBONYL)-1-ETHANESULFONATE
• RCIJACVHOIKRAP-UHFFFAOYSA-M
• SODIUM 1,4-BIS(OCTYLOXY)-1,4-DIOXOBUTANE-2-SULFONATE
• Sodium dioctyl sulfosuccinate
• Q27260677
• Dioctylsulfosuccinic Acid Sodium Salt

• MDL： MFCD00044551
• Inchi： 1S/C20H38O7S.Na/c1-3-5-7-9-11-13-15-26-19(21)17-18(28(23,24)25)20(22)27-16-14-12-10-8-6-4-2;/h18H,3-17H2,1-2H3,(H,23,24,25);/q;+1/p-1
• InChI Key： RCIJACVHOIKRAP-UHFFFAOYSA-N
• SMILES： [Na+].CCCCCCCCOC(CC(S(=O)(O)=O)C(OCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 444.21600
• Monoisotopic Mass: 444.215769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 517
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: This product is a light yellow viscous liquid.
• Density: 1.098
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.477
• PSA: 118.18000
• LogP: 5.17850

Dioctylsulfosuccinic Acid Sodium Salt Security Information

Dioctylsulfosuccinic Acid Sodium Salt Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Additional information on Dioctylsulfosuccinic Acid Sodium Salt

Dioctylsulfosuccinic Acid Sodium Salt (CAS No. 1639-66-3): A Versatile Surfactant for Modern Applications

Dioctylsulfosuccinic Acid Sodium Salt, also known as DOSS or AOT, is a highly effective anionic surfactant with the CAS No. 1639-66-3. This compound has gained significant attention in industries ranging from pharmaceuticals to cosmetics, thanks to its unique emulsifying and wetting properties. As sustainability and eco-friendly formulations become a global priority, Dioctylsulfosuccinic Acid Sodium Salt stands out as a key ingredient in green chemistry initiatives.

The chemical structure of Dioctylsulfosuccinic Acid Sodium Salt features a sulfosuccinate core with two octyl chains, making it an excellent low-foaming surfactant. This property is particularly valuable in applications like industrial cleaners and agricultural adjuvants, where foam reduction is critical. Recent studies highlight its role in microemulsion systems, which are widely used in drug delivery and nanotechnology.

One of the most searched questions about DOSS is: *"Is Dioctylsulfosuccinic Acid Sodium Salt biodegradable?"* Research confirms that while it is not readily biodegradable, its environmental impact can be mitigated through advanced wastewater treatment processes. This aligns with the growing demand for sustainable surfactants in the personal care industry, where brands are under pressure to reduce their ecological footprint.

In the cosmetics sector, Dioctylsulfosuccinic Acid Sodium Salt is prized for its ability to stabilize oil-in-water emulsions, making it a staple in lotions, creams, and sunscreens. Its compatibility with sensitive skin formulations has also made it a popular choice among manufacturers aiming for hypoallergenic products. Consumers frequently search for *"safe surfactants in skincare,"* and DOSS often appears in these discussions due to its mildness.

Another hot topic is the use of Dioctylsulfosuccinic Acid Sodium Salt in food packaging and agricultural coatings. Its ability to enhance the dispersion of active ingredients has led to innovations in controlled-release fertilizers and edible films. These advancements address the rising demand for smart agriculture solutions and reduced plastic waste.

From a technical perspective, DOSS exhibits exceptional solubility in both polar and nonpolar solvents, a trait that fuels its versatility. This dual solubility is why it’s frequently used in polymerization processes and ink formulations. Engineers and chemists often search for *"high-performance surfactants for specialty chemicals,"* and Dioctylsulfosuccinic Acid Sodium Salt consistently ranks as a top contender.

As regulatory frameworks tighten, the pharmaceutical industry is increasingly adopting Dioctylsulfosuccinic Acid Sodium Salt as an excipient in tablet coatings and oral drug formulations. Its role in improving drug bioavailability has sparked interest in precision medicine circles. Searches like *"surfactants for enhanced drug absorption"* reflect this trend.

In conclusion, Dioctylsulfosuccinic Acid Sodium Salt (CAS No. 1639-66-3) is a multifaceted compound driving innovation across multiple sectors. Whether it’s enabling greener formulations, advancing nanotechnology, or improving consumer products, DOSS remains a critical tool for modern science and industry.